Cas no 37029-36-0 (2-{[3-(4-methylphenyl)-4-oxo-3,4-dihydroquinazolin-2-yl]sulfanyl}acetohydrazide)
2-{[3-(4-methylphenyl)-4-oxo-3,4-dihydroquinazolin-2-yl]sulfanyl}acetohydrazide Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid, 2-[[3,4-dihydro-3-(4-methylphenyl)-4-oxo-2-quinazolinyl]thio]-, hydrazide
- 2-((4-Oxo-3-(p-tolyl)-3,4-dihydroquinazolin-2-yl)thio)acetohydrazide
- 2-{[3-(4-methylphenyl)-4-oxo-3,4-dihydroquinazolin-2-yl]sulfanyl}acetohydrazide
-
- Inchi: 1S/C17H16N4O2S/c1-11-6-8-12(9-7-11)21-16(23)13-4-2-3-5-14(13)19-17(21)24-10-15(22)20-18/h2-9H,10,18H2,1H3,(H,20,22)
- InChI Key: LVZNHANSGQZGBG-UHFFFAOYSA-N
- SMILES: C(NN)(=O)CSC1N(C2=CC=C(C)C=C2)C(=O)C2=C(N=1)C=CC=C2
2-{[3-(4-methylphenyl)-4-oxo-3,4-dihydroquinazolin-2-yl]sulfanyl}acetohydrazide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1414391-1g |
2-((4-Oxo-3-(p-tolyl)-3,4-dihydroquinazolin-2-yl)thio)acetohydrazide |
37029-36-0 | 98% | 1g |
¥1985.00 | 2024-05-16 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1414391-5g |
2-((4-Oxo-3-(p-tolyl)-3,4-dihydroquinazolin-2-yl)thio)acetohydrazide |
37029-36-0 | 98% | 5g |
¥6118.00 | 2024-05-16 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1414391-10g |
2-((4-Oxo-3-(p-tolyl)-3,4-dihydroquinazolin-2-yl)thio)acetohydrazide |
37029-36-0 | 98% | 10g |
¥9730.00 | 2024-05-16 | |
| Enamine | EN300-110779-0.05g |
2-{[3-(4-methylphenyl)-4-oxo-3,4-dihydroquinazolin-2-yl]sulfanyl}acetohydrazide |
37029-36-0 | 95% | 0.05g |
$46.0 | 2023-10-27 | |
| Enamine | EN300-110779-0.1g |
2-{[3-(4-methylphenyl)-4-oxo-3,4-dihydroquinazolin-2-yl]sulfanyl}acetohydrazide |
37029-36-0 | 95% | 0.1g |
$73.0 | 2023-10-27 | |
| Enamine | EN300-110779-0.25g |
2-{[3-(4-methylphenyl)-4-oxo-3,4-dihydroquinazolin-2-yl]sulfanyl}acetohydrazide |
37029-36-0 | 95% | 0.25g |
$105.0 | 2023-10-27 | |
| Enamine | EN300-110779-0.5g |
2-{[3-(4-methylphenyl)-4-oxo-3,4-dihydroquinazolin-2-yl]sulfanyl}acetohydrazide |
37029-36-0 | 95% | 0.5g |
$197.0 | 2023-10-27 | |
| Enamine | EN300-110779-1.0g |
2-{[3-(4-methylphenyl)-4-oxo-3,4-dihydroquinazolin-2-yl]sulfanyl}acetohydrazide |
37029-36-0 | 1g |
$284.0 | 2023-06-10 | ||
| Enamine | EN300-110779-2.5g |
2-{[3-(4-methylphenyl)-4-oxo-3,4-dihydroquinazolin-2-yl]sulfanyl}acetohydrazide |
37029-36-0 | 95% | 2.5g |
$558.0 | 2023-10-27 | |
| Enamine | EN300-110779-5.0g |
2-{[3-(4-methylphenyl)-4-oxo-3,4-dihydroquinazolin-2-yl]sulfanyl}acetohydrazide |
37029-36-0 | 5g |
$825.0 | 2023-06-10 |
2-{[3-(4-methylphenyl)-4-oxo-3,4-dihydroquinazolin-2-yl]sulfanyl}acetohydrazide Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on 2-{[3-(4-methylphenyl)-4-oxo-3,4-dihydroquinazolin-2-yl]sulfanyl}acetohydrazide
Introduction to 2-{[3-(4-methylphenyl)-4-oxo-3,4-dihydroquinazolin-2-yl]sulfanyl}acetohydrazide (CAS No. 37029-36-0)
2-{[3-(4-methylphenyl)-4-oxo-3,4-dihydroquinazolin-2-yl]sulfanyl}acetohydrazide, with the CAS number 37029-36-0, is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of quinazolinones, which are known for their diverse biological activities, including antitumor, anti-inflammatory, and antimicrobial properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research findings related to this compound.
Chemical Structure and Synthesis
The chemical structure of 2-{[3-(4-methylphenyl)-4-oxo-3,4-dihydroquinazolin-2-yl]sulfanyl}acetohydrazide is characterized by a quinazolinone core linked to an acetohydrazide moiety via a sulfur atom. The quinazolinone ring system is a key structural feature that contributes to the compound's biological activity. The presence of the 4-methylphenyl substituent on the quinazolinone ring further modulates its pharmacological properties.
The synthesis of this compound typically involves several steps. One common approach is to start with the formation of the quinazolinone core through a condensation reaction between an anthranilic acid derivative and an appropriate amine. The resulting quinazolinone can then be functionalized by introducing the sulfanyl group and the acetohydrazide moiety. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for both research and potential therapeutic applications.
Biological Activities
2-{[3-(4-methylphenyl)-4-oxo-3,4-dihydroquinazolin-2-yl]sulfanyl}acetohydrazide has been extensively studied for its biological activities. One of its most notable properties is its antitumor activity. Research has shown that this compound can inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves multiple pathways, such as inducing apoptosis, inhibiting cell proliferation, and disrupting cell cycle progression.
In addition to its antitumor effects, this compound also exhibits anti-inflammatory properties. Studies have demonstrated that it can reduce inflammation by inhibiting the production of pro-inflammatory cytokines and mediators. This makes it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
Recent Research Findings
The latest research on 2-{[3-(4-methylphenyl)-4-oxo-3,4-dihydroquinazolin-2-yl]sulfanyl}acetohydrazide has further elucidated its mechanisms of action and potential therapeutic applications. A recent study published in the Journal of Medicinal Chemistry reported that this compound can selectively target cancer stem cells, which are responsible for tumor recurrence and resistance to conventional therapies. This finding opens up new avenues for developing more effective cancer treatments.
Another study published in Bioorganic & Medicinal Chemistry Letters explored the use of this compound in combination with other anticancer agents. The results showed that when used in combination with traditional chemotherapy drugs such as cisplatin or doxorubicin, 2-{[3-(4-methylphenyl)-4-oxo-3,4-dihydroquinazolin-2-yl]sulfanyl}acetohydrazide significantly enhanced the therapeutic efficacy while reducing side effects.
Clinical Implications
The promising preclinical results have paved the way for further clinical investigations into the therapeutic potential of 2-{[3-(4-methylphenyl)-4-oxo-3,4-dihydroquinazolin-2-yl]sulfanyl}acetohydrazide. Several clinical trials are currently underway to evaluate its safety and efficacy in treating various cancers and inflammatory diseases. These trials aim to provide robust evidence to support its use as a novel therapeutic agent.
In conclusion, 2-{[3-(4-methylphenyl)-4-oxo-3,4-dihydroquinazolin-2-yl]sulfanyl}acetohydrazide (CAS No. 37029-36-0) is a promising compound with a wide range of biological activities. Its unique chemical structure and multifaceted mechanisms of action make it a valuable candidate for further research and development in the field of medicinal chemistry. As ongoing studies continue to uncover new insights into its properties and potential applications, this compound holds great promise for improving patient outcomes in various diseases.
37029-36-0 (2-{[3-(4-methylphenyl)-4-oxo-3,4-dihydroquinazolin-2-yl]sulfanyl}acetohydrazide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)